Cas no 1571766-28-3 (1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid)

• Product Name: 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid
• CAS No: 1571766-28-3
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5265861
• Update Time: 2025-07-23

1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)carbonyl]-

• Inchi： 1S/C15H15N3O4/c19-13(17-6-3-4-10(9-17)15(21)22)11-8-16-12-5-1-2-7-18(12)14(11)20/h1-2,5,7-8,10H,3-4,6,9H2,(H,21,22)
• InChI Key： HVLKEBVGJKJFSE-UHFFFAOYSA-N
• SMILES： N1(C(C2C(=O)N3C=CC=CC3=NC=2)=O)CCCC(C(O)=O)C1

Additional information on 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid

Introduction to 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid (CAS No. 1571766-28-3)

1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid, identified by the CAS number 1571766-28-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The molecule consists of a pyrido[1,2-a]pyrimidine core, which is a fused bicyclic system incorporating a pyrimidine ring, and a piperidine moiety, making it a versatile scaffold for designing bioactive molecules.

The 4-Oxo-4H-pyrido[1,2-a]pyrimidine moiety within the compound is particularly noteworthy due to its structural similarity to certain nucleobase analogs found in nucleic acids. This similarity suggests that the compound may exhibit interactions with biological macromolecules, particularly DNA and RNA, which has implications for its potential use in therapeutic interventions targeting nucleic acid-related diseases. The presence of a carbonyl group at the 3-position of the pyrido[1,2-a]pyrimidine ring further enhances its reactivity, allowing for further functionalization and derivatization to tailor its pharmacological properties.

Piperidine is another key structural component of this compound that contributes to its pharmacological relevance. Piperidine derivatives are well-known for their role in pharmaceuticals, with many approved drugs containing this moiety exhibiting various biological activities. The combination of the pyrido[1,2-a]pyrimidine and piperidine units in 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid creates a unique chemical entity with potential therapeutic applications that are not fully explored yet.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets more accurately. Studies have shown that the 4-Oxo-4H-pyrido[1,2-a]pyrimidine scaffold can interact with enzymes and receptors involved in critical cellular pathways. For instance, computational studies suggest that this compound may bind to kinases and other enzymes implicated in cancer progression, making it a promising candidate for further investigation as an anti-cancer agent.

The piperidine-3-carboxylic acid moiety adds another layer of complexity to the compound's structure. Carboxylic acids are well-known functional groups in drug design due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. This feature enhances the compound's solubility and bioavailability, which are crucial factors for drug development. Additionally, the carboxylic acid group can be further modified to introduce additional pharmacophores or to improve pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds like 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid (CAS No. 1571766-28-3) remains a fertile ground for innovation. Researchers have been exploring various synthetic routes to optimize the production of this compound while maintaining its structural integrity and bioactivity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles, allowing for rapid screening of their biological activities.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The unique combination of structural features—namely the pyrido[1,2-a]pyrimidine core and piperidine moiety—makes it an attractive candidate for further derivatization. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or biological processes. For example, introducing additional functional groups at strategic positions could enhance binding affinity or selectivity against particular targets.

Current research in this area is focused on understanding how modifications to the 4-Oxo-4H-pyrido[1,2-a]pyrimidine scaffold can influence biological activity. Studies have demonstrated that subtle changes in this region can significantly alter the compound's interaction with biological targets. Similarly, modifications to the piperidine-3-carboxylic acid moiety can impact solubility and metabolic stability. These findings highlight the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use.

The growing interest in 1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid (CAS No. 1571766-28-3) is also driven by its potential applications in addressing unmet medical needs. Many diseases lack effective treatments due to limitations in existing therapeutic strategies. Novel compounds like this one offer hope for developing new therapies that can overcome these challenges. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for more efficient drug discovery processes.

In conclusion,1-(4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-carbonyl)-piperidine-3-carboxylic acid represents a promising area of research with significant potential for pharmaceutical applications. Its unique structural features—particularly the 4-Oxo-4H-pyrido[1,2-a]pyrimidine core and piperidine moiety—make it an attractive candidate for further investigation as a lead molecule for drug development. As research continues to uncover new insights into its biological activities and synthetic possibilities,this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.